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Compound of Interest

Compound Name: (R)-3-Hydroxypyrrolidin-2-one

Cat. No.: B152327

For Researchers, Scientists, and Drug Development Professionals

(R)-3-Hydroxypyrrolidin-2-one, a chiral building block utilized in the synthesis of various
pharmaceutical compounds, requires careful handling due to its potential health hazards. This
in-depth technical guide provides a comprehensive overview of its safety profile, handling
procedures, and emergency protocols to ensure a safe laboratory environment for researchers,
scientists, and drug development professionals.

Hazard Identification and Classification

(R)-3-Hydroxypyrrolidin-2-one is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on available safety data
sheets, the compound presents the following hazards:

Skin Irritation: Causes skin irritation upon direct contact.

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or powder.

Acute Toxicity (Oral/Inhalation): Some sources suggest potential for harm if swallowed or
inhaled, although specific quantitative data is limited.[1]

The Globally Harmonized System (GHS) classification for the closely related (S)-enantiomer
includes warnings for skin irritation, serious eye irritation, and potential respiratory irritation.[2]
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Due to the similar chemical structure, it is prudent to apply these warnings to the (R)-isomer as
well.

Table 1: GHS Hazard Summary for (S)-3-Hydroxypyrrolidin-2-one

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
Tract Irritation)

Data for the (S)-enantiomer is presented as a conservative proxy in the absence of specific
GHS data for the (R)-enantiomer.

Physical and Chemical Properties

A summary of the known physical and chemical properties of (R)-3-Hydroxypyrrolidin-2-one
is provided below. This information is crucial for understanding its behavior under various
laboratory conditions.

Table 2: Physical and Chemical Properties of (R)-3-Hydroxypyrrolidin-2-one
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Property Value

Molecular Formula C4H7NO:2

Molecular Weight 101.10 g/mol
Appearance White to Off-White Solid
CAS Number 77510-50-0

Melting Point 100-103 °C

Boiling Point 364 °C at 760 mmHg
Flash Point 174 °C

Density 1.292 g/cm3

Soluble in DMSO (Slightly), Methanol

Solubilit
Y (Sparingly)

Toxicology and Exposure Limits

Quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for (R)-3-Hydroxypyrrolidin-2-one are not readily available in public
literature. Furthermore, specific occupational exposure limits, such as Permissible Exposure
Limits (PEL) or Time-Weighted Averages (TWA), have not been established. In the absence of
this data, it is imperative to handle this compound with a high degree of caution, assuming it to
be potentially harmful upon acute or chronic exposure.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with (R)-3-Hydroxypyrrolidin-2-
one. The following procedures are recommended:

Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[3][4]

Chemically resistant gloves (e.g., nitrile,
Hand Protection neoprene). Gloves should be inspected before

use and changed immediately if contaminated.

A laboratory coat should be worn and buttoned.
Body Protection For procedures with a high risk of splashing, a

chemical-resistant apron is recommended.[3]

For procedures that may generate dust, a
) ) NIOSH-approved respirator should be used.
Respiratory Protection ) )
Work should ideally be conducted in a well-

ventilated area or a chemical fume hood.

General Handling Procedures

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.[5]
e Avoid the generation of dust.
e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling the compound, even if gloves were worn.[6]

e Ensure that an eyewash station and safety shower are readily accessible.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep away from incompatible materials such as strong oxidizing agents.

e Some sources recommend storage at 2-8°C.[8]

Emergency Procedures
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures

Exposure Route Action

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]16]

i Do NOT induce vomiting. Rinse the mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

Spill and Disposal Procedures

» Small Spills: In the case of a small spill, and if it is safe to do so, absorb the material with an
inert absorbent material. Place the contaminated material in a sealed container for disposal.

o Large Spills: For large spills, evacuate the area and contact the appropriate environmental
health and safety personnel.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the material to enter drains or waterways.[6]

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the
following provides a general methodology for the safe handling of (R)-3-Hydroxypyrrolidin-2-
one as a solid reagent.

General Protocol for Weighing and Dissolving (R)-3-Hydroxypyrrolidin-2-one:
e Preparation:

o Ensure all necessary PPE is correctly worn.

o Designate a specific area within a chemical fume hood for handling the compound.

o Prepare all necessary equipment (e.g., spatula, weigh boat, vial, solvent, vortex mixer).
e Weighing:

o Tare a clean, dry weigh boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of (R)-3-Hydroxypyrrolidin-2-one to the weigh boat
using a clean spatula. Avoid creating dust.

o Record the exact weight.
e Dissolving:

o Carefully transfer the weighed solid into a labeled vial.

o Using a pipette, add the appropriate solvent to the vial.

o Securely cap the vial and mix using a vortex mixer until the solid is fully dissolved.
e Cleanup:

o Wipe down the spatula and work surface with a damp cloth.

o Dispose of the weigh boat and any other contaminated disposable materials in a
designated hazardous waste container.

o Remove and dispose of gloves properly, and wash hands thoroughly.
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Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (R)-3-
Hydroxypyrrolidin-2-one in a laboratory setting.
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Caption: A logical workflow for the safe handling of (R)-3-Hydroxypyrrolidin-2-one.
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Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most up-to-date Safety Data Sheet (SDS) from your supplier
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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